8-methyl-11-(4-methylbenzyl)-2,3,4,5,11,12-hexahydro-10H-cyclohepta[3,4]chromeno[6,7-e][1,3]oxazin-6(1H)-one

Specification

• Molecular Formula: C25H27NO3
• Molecular Weight: 389.5 g/mol
• IUPAC Name: 12-methyl-16-[(4-methylphenyl)methyl]-10,14-dioxa-16-azatetracyclo[9.8.0.02,8.013,18]nonadeca-1(11),2(8),12,18-tetraen-9-one
• Standard InChI: InChI=1S/C25H27NO3/c1-16-8-10-18(11-9-16)13-26-14-19-12-22-20-6-4-3-5-7-21(20)25(27)29-24(22)17(2)23(19)28-15-26/h8-12H,3-7,13-15H2,1-2H3
• Standard InChI Key: OSGCZBRGIUKTSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CC3=CC4=C(C(=C3OC2)C)OC(=O)C5=C4CCCCC5

Introduction

Structural Overview

The compound's chemical structure is defined by several key features:

• Core Framework: The molecule contains a cycloheptachromeno core fused with an oxazine ring.

• Substituents:

  • An 8-methyl group attached to the core.

  • An 11-(4-methylbenzyl) substituent, indicating a benzyl group with a methyl group at the para position.

  • A lactam moiety (6(1H)-one), suggesting the presence of a cyclic amide functional group.

Key Functional Groups

• Oxazine Ring: A six-membered heterocyclic ring containing oxygen and nitrogen.

• Lactam (C=O): Provides potential reactivity for hydrogen bonding or nucleophilic attack.

• Aromatic Substituents: The methylbenzyl group contributes to hydrophobic interactions in biological systems.

Synthesis Pathways

While specific synthesis protocols for this compound are unavailable in the provided data, general synthetic strategies for similar compounds involve:

• Cyclization Reactions: Formation of fused heterocycles like oxazines often involves cyclization of precursors containing hydroxyl and amine functionalities.

• Functional Group Introduction: Substituents such as methyl groups and benzyl derivatives are typically introduced via alkylation or Friedel-Crafts reactions.

Hypothetical Synthetic Scheme

Step	Reaction Type	Reagents/Conditions
1	Cyclization	Hydroxyaryl ketones with amines under acidic conditions
2	Alkylation	Methyl iodide or similar alkylating agents
3	Benzylation	Friedel-Crafts alkylation with methylbenzyl chloride

Potential Applications

Based on its structural characteristics, this compound may have applications in various fields:

Pharmaceutical Applications

• The presence of heterocyclic rings and a lactam group suggests potential bioactivity. Compounds with similar frameworks are often studied for:

  • Antimicrobial properties: Oxazine derivatives are known for antibacterial and antifungal activities.

  • Neurological applications: Chromeno derivatives have been explored for their effects on central nervous system disorders.

Material Science

• Aromatic and heterocyclic compounds with such complexity may find use in organic electronics or as precursors for advanced materials.

Spectral Characterization

To confirm the structure of such a compound, the following techniques are typically employed:

• NMR Spectroscopy:

  • Proton ($^1$H) and Carbon ($^13$C) NMR to identify chemical shifts corresponding to aromatic protons, methyl groups, and lactam functionalities.

• Mass Spectrometry (MS):

  • To determine molecular weight and fragmentation patterns.

• Infrared (IR) Spectroscopy:

  • Identification of functional groups such as C=O (lactam) and C-N (oxazine).

• X-ray Crystallography:

  • For precise determination of the three-dimensional structure.

Comparison with Similar Compounds

Compound Name	Key Features	Applications
Chromeno[6,7-e]oxazines	Fused chromene-oxazine structure	Antimicrobial agents
Cycloheptachromeno derivatives	Seven-membered aromatic systems	Anti-inflammatory drugs
Benzyl-substituted heterocycles	Benzyl group enhances hydrophobic interactions	CNS-targeted pharmaceuticals

Challenges in Research

• Synthesis Complexity: Multi-step reactions involving sensitive intermediates can reduce yields.

• Limited Solubility: Aromatic-rich compounds often exhibit poor solubility in aqueous media.

• Toxicity Concerns: As with many heterocyclic compounds, toxicity must be evaluated rigorously.